Cas no 4449-39-2 (Thymidine,3',5'-bis(4-methylbenzoate))

• Product name: Thymidine,3',5'-bis(4-methylbenzoate)
• CAS No: 4449-39-2
• MF: C₂₆H₂₆N₂O₇
• MW: 478.49384
• CID: 325448
• PubChem ID: 11134587

Thymidine,3',5'-bis(4-methylbenzoate) Chemical and Physical Properties

Names and Identifiers

• Thymidine,3',5'-bis(4-methylbenzoate)
• 3',5'-DI-O-(4-METHYLBENZOYL)-THYMIDINE
• 3',5'-di-O-toluoylthymidine
• O3',O5'-Di-p-toluoyl-thymidin
• O3',O5'-di-p-toluoyl-thymidine
• 4449-39-2

• Inchi： InChI=1S/C26H26N2O7/c1-15-4-8-18(9-5-15)24(30)33-14-21-20(35-25(31)19-10-6-16(2)7-11-19)12-22(34-21)28-13-17(3)23(29)27-26(28)32/h4-11,13,20-22H,12,14H2,1-3H3,(H,27,29,32)/t20-,21+,22+/m0/s1
• InChI Key： PUSZQUJVSQNJEI-BHDDXSALSA-N
• SMILES： CC1C=CC(C(OC[C@H]2O[C@@H](N3C=C(C)C(=O)NC3=O)C[C@@H]2OC(C2C=CC(C)=CC=2)=O)=O)=CC=1

Computed Properties

• Exact Mass: 478.17400
• Monoisotopic Mass: 478.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 856
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 116.69000
• LogP: 2.83190